Cas no 362713-12-0 (Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate)

• Product Name: Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate
• CAS No: 362713-12-0
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• MDL: MFCD02229028
• CID: 4713526
• Update Time: 2025-07-25

Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate
• Oprea1_223239
• Oprea1_402183
• BAS 02177422
• methyl 2-[N-(benzenesulfonyl)-3-chloro-2-methylanilino]acetate
• [Benzenesulfonyl-(3-chloro-2-methyl-phenyl)-amino]-acetic acid methyl ester
• glycine, N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)-, methyl ester

• MDL： MFCD02229028
• Inchi： 1S/C16H16ClNO4S/c1-12-14(17)9-6-10-15(12)18(11-16(19)22-2)23(20,21)13-7-4-3-5-8-13/h3-10H,11H2,1-2H3
• InChI Key： NGAJHVWVHFJHRP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N(CC(=O)OC)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate

Comprehensive Overview of Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 362713-12-0)

Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 362713-12-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique sulfonyl and glycinate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a 3-chloro-2-methylphenyl moiety, contributes to its versatility in chemical reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for designing novel enzyme inhibitors and receptor modulators. The compound's ability to interact with biological targets has led to its exploration in the development of treatments for chronic diseases, aligning with the growing focus on precision medicine and personalized therapeutics.

From an environmental perspective, the synthesis and application of CAS No. 362713-12-0 are being optimized to adhere to green chemistry principles. This aligns with the global push toward sustainable manufacturing practices, a topic frequently searched by industry professionals and academics alike. Innovations in catalytic processes and solvent-free reactions have been explored to minimize waste and energy consumption during the production of this compound.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical factors influencing its utility. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate, ensuring high purity and consistency for research and industrial applications. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in quality control.

Another area of interest is the compound's potential role in agrochemical formulations. With the increasing need for eco-friendly pesticides and herbicides, researchers are investigating how CAS No. 362713-12-0 can contribute to the development of next-generation crop protection agents. This aligns with the broader trend of sustainable agriculture, a hot topic among farmers, policymakers, and environmentalists.

In the realm of material science, Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate has shown promise as a precursor for advanced polymers and coatings. Its molecular architecture allows for the creation of materials with enhanced durability and functionality, catering to industries such as automotive, aerospace, and electronics. This versatility makes it a subject of interest in patents and technical literature.

As the scientific community continues to explore the potential of CAS No. 362713-12-0, safety and regulatory compliance remain paramount. The compound is rigorously tested to meet international standards, ensuring its safe handling and application. This focus on regulatory compliance and risk assessment is a recurring theme in industry discussions, particularly in light of evolving chemical regulations.

In conclusion, Methyl N-(3-chloro-2-methylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 362713-12-0) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research trends, such as sustainability and precision medicine, underscores its importance in advancing scientific and industrial innovation. As interest in this compound grows, so too does the need for continued exploration and optimization of its properties and applications.